Cas no 2228877-46-9 (1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228877-46-9
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 6441043
• PubChem ID: 165834594
• Update Time: 2025-07-01

1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid
• 2228877-46-9
• EN300-1977617

• Inchi： 1S/C9H7Cl2NO2/c10-6-3-5(4-7(11)12-6)9(1-2-9)8(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： KAXGKWUVIGULJB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 230.9853839g/mol
• Monoisotopic Mass: 230.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid

1-(2,6-Dichloropyridin-4-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(2,6-Dichloropyridin-4-yl)cyclopropane-1-carboxylic acid is a compound with the CAS number 2228877-46-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a pyridine derivative, making it a valuable molecule for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane derivatives are known for their ability to participate in various chemical reactions, including [2+1] cycloadditions and other pericyclic reactions. The presence of two chlorine atoms on the pyridine ring further enhances the molecule's electronic properties, making it a versatile building block for synthetic chemistry. Researchers have explored its use in constructing complex molecular frameworks, leveraging its reactivity to form bonds with other functional groups.

One of the most promising applications of 1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, recent studies have demonstrated its utility in the development of antimicrobial agents and anti-inflammatory drugs. The carboxylic acid group at the cyclopropane position allows for easy functionalization, enabling chemists to attach various substituents that can modulate the compound's biological activity. This flexibility has made it a popular choice in medicinal chemistry programs.

In addition to its synthetic applications, this compound has been investigated for its potential as a photosensitizer in photodynamic therapy (PDT). The pyridine ring's ability to absorb light in the visible spectrum makes it an ideal candidate for generating reactive oxygen species (ROS) upon light activation. Recent research has focused on optimizing its photophysical properties to enhance its efficiency as a photosensitizer, with promising results showing improved ROS generation under specific light conditions.

The synthesis of 1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the coupling of a chloropyridine derivative with a cyclopropanecarboxylic acid moiety under controlled conditions. Advances in catalytic methods, such as the use of transition metal catalysts, have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, there is growing interest in understanding the toxicological profile and biodegradation pathways of this compound. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 1-(2,6-dichloropyridin-4-yl)cyclopropane-1-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.